2-[[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methyl]-1,3,4-oxadiazole

• IUPAC Name: 2-[[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C15H16N6OS/c1-2-13(23-9-1)12-3-4-14(18-17-12)21-7-5-20(6-8-21)10-15-19-16-11-22-15/h1-4,9,11H,5-8,10H2
• InChI Key: DBCVECDONOZBHO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=CO2)C3=NN=C(C=C3)C4=CC=CS4
• Molecular Formula: C15H16N6OS
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including cyclization reactions, functional group transformations, and condensation reactions. Researchers have explored various synthetic routes to access it, optimizing yields and purity. Notably, Singireddi et al reported the design and synthesis of related benzamide derivatives with anti-tubercular activity.

Molecular Structure Analysis

The molecular formula of 2-[[4-(6-Thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methyl]-1,3,4-oxadiazole is C~20~H~20~N~6~S , with a molecular weight of 376.48 g/mol . Its three-dimensional arrangement involves intricate interactions between the heterocyclic moieties, which influence its biological properties.

Safety and Hazards

• Toxicity : Assessing its toxicity profile is essential. Preliminary results suggest that the compound is non-toxic to human cells .

Future Directions

: Singireddi, S., Nandikolla, A., Suresh, A., et al. (2020). Seeking potent anti-tubercular agents: design and synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as anti-tubercular agents. RSC Advances, 10(21), 12562–12573. Link